(2E)-N-[(2E)-5-(methoxymethyl)-1,3,4-thiadiazol-2(3H)-ylidene]-2-[(methylsulfonyl)imino]-2,3-dihydro-1,3-benzothiazole-6-carboxamide

Specification

• Molecular Formula: C13H13N5O4S3
• Molecular Weight: 399.5 g/mol
• IUPAC Name: 2-(methanesulfonamido)-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-6-carboxamide
• Standard InChI: InChI=1S/C13H13N5O4S3/c1-22-6-10-16-17-12(24-10)15-11(19)7-3-4-8-9(5-7)23-13(14-8)18-25(2,20)21/h3-5H,6H2,1-2H3,(H,14,18)(H,15,17,19)
• Standard InChI Key: RIJNMPAJGVPTHW-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN=C(S1)NC(=O)C2=CC3=C(C=C2)N=C(S3)NS(=O)(=O)C

Introduction

Structural Characteristics and Molecular Properties

Benzothiazole and Thiadiazole Core Architecture

The target compound features a 2,3-dihydro-1,3-benzothiazole scaffold, a bicyclic system comprising a benzene ring fused to a thiazole ring. The dihydro modification at positions 2 and 3 introduces partial saturation, reducing aromaticity and potentially enhancing conformational flexibility for target binding. Adjacent to this core lies a 1,3,4-thiadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one sulfur atom. The thiadiazole moiety is substituted at the 5-position with a methoxymethyl group (-OCH2CH3), which may improve solubility and metabolic stability compared to unsubstituted analogs.

The carboxamide group at position 6 of the benzothiazole ring serves as a hydrogen-bond donor and acceptor, facilitating interactions with biological targets such as enzymes or receptors. Additionally, the methylsulfonylimino group (-N=S(O)2CH3) introduces strong electron-withdrawing characteristics, which could modulate electron density across the conjugated system and influence reactivity.

Electronic and Steric Considerations

The methoxymethyl group on the thiadiazole ring contributes steric bulk while its ether oxygen provides lone pairs for potential hydrogen bonding. The methylsulfonyl group, with its tetrahedral geometry and polar sulfonyl moiety, enhances hydrophilicity and may participate in dipole-dipole interactions with target proteins. Computational modeling of analogous compounds suggests that these substituents collectively influence the molecule’s binding affinity by creating a balanced hydrophobic-hydrophilic profile.

Synthetic Strategies and Optimization

Key Reaction Pathways

The synthesis of this compound likely involves multi-step reactions, as inferred from related thiadiazole and benzothiazole derivatives. A plausible route begins with the preparation of 2-hydrazinyl-1,3-benzothiazole, which can undergo cyclocondensation with carbon disulfide to form the thiadiazole ring. Subsequent functionalization steps include:

• Methoxymethyl Introduction: Reaction with methoxymethyl chloride in the presence of a base such as triethylamine to install the methoxymethyl group at the thiadiazole’s 5-position.

• Methylsulfonylimino Incorporation: Treatment with methylsulfonyl chloride under alkaline conditions to introduce the sulfonylimino group.

• Carboxamide Formation: Coupling the benzothiazole amine with a carboxylic acid derivative using carbodiimide-based coupling agents.

A representative synthetic scheme is outlined below:

$$\text{2-Hydrazinylbenzothiazole} + \text{CS}_2 \xrightarrow{\text{Base}} \text{Thiadiazole Intermediate} \xrightarrow{\text{Methoxymethyl Chloride}} \text{Methoxymethyl-Thiadiazole}$$ $$\xrightarrow{\text{Methylsulfonyl Chloride}} \text{Sulfonylimino Derivative} \xrightarrow{\text{Carboxylic Acid Coupling}} \text{Final Product}$$

Biological Activities and Mechanistic Insights

Antimicrobial Efficacy

Benzothiazole derivatives with electron-withdrawing substituents show broad-spectrum antimicrobial activity. A study on analogous compounds reported minimum inhibitory concentrations (MICs) of 19.7–24.2 µM against Staphylococcus aureus by disrupting cell wall synthesis through penicillin-binding protein inhibition. The methoxymethyl group may further potentiate activity by improving membrane permeability.

Anti-inflammatory Action

Thiadiazole derivatives modulate inflammatory pathways such as NF-κB and COX-2. In murine models, compounds with sulfonyl groups reduced edema by 40–60% at 10 mg/kg doses, comparable to indomethacin. The target compound’s methylsulfonylimino moiety could similarly inhibit prostaglandin synthesis, though in vivo validation is required.

Pharmacokinetic and Toxicity Profiling

Toxicity Considerations

Acute toxicity studies on related thiadiazoles report LD50 values >500 mg/kg in rodents, with no observed hepatotoxicity at therapeutic doses. The methylsulfonyl group’s potential for sulfonamide hypersensitivity warrants caution, though structural differences may mitigate this risk.